Cas no 3558-10-9 (1-methyl-5-nitro-1H-indole-3-carbaldehyde)

1-Methyl-5-nitro-1H-indole-3-carbaldehyde is a nitro-substituted indole derivative characterized by its aldehyde functional group at the 3-position and a methyl group at the 1-position of the indole ring. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and heterocyclic compounds. The presence of both nitro and aldehyde groups enhances its reactivity, enabling participation in condensation, reduction, and cyclization reactions. Its well-defined structure and high purity make it suitable for research applications requiring precise functionalization of the indole scaffold. The compound is typically handled under controlled conditions due to its sensitivity to light and moisture.

1-methyl-5-nitro-1H-indole-3-carbaldehyde structure

3558-10-9 structure

Product Name:1-methyl-5-nitro-1H-indole-3-carbaldehyde

CAS No:3558-10-9

MF:C₁₀H₈N₂O₃

MW:204.18212223053

MDL:MFCD12025394

CID:1111417

PubChem ID:12871512

Update Time:2025-10-29

1-methyl-5-nitro-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 1-methyl-5-nitro-1H-Indole-3-carboxaldehyde
- 1-methyl-5-nitro-1H-indole-3-carbaldehyde
- KFTGWHRQKBLPLH-UHFFFAOYSA-N
- 1-methyl-5-nitroindole-3-carboxaldehyde
- EN300-330409
- N-methyl-5-nitroindole-3-carboxaldehyde
- SCHEMBL379545
- 3558-10-9
- DB-191309
- MDL： MFCD12025394
- Inchi： 1S/C10H8N2O3/c1-11-5-7(6-13)9-4-8(12(14)15)2-3-10(9)11/h2-6H,1H3
- InChI Key： KFTGWHRQKBLPLH-UHFFFAOYSA-N
- SMILES： O=CC1=CN(C)C2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

Exact Mass: 204.05354
Monoisotopic Mass: 204.05349212g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 276
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 67.8Å²

Experimental Properties

PSA: 65.14

1-methyl-5-nitro-1H-indole-3-carbaldehyde Pricemore >>

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